![molecular formula C19H19N3O2 B3446134 N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide](/img/structure/B3446134.png)
N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide
Overview
Description
N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide, also known as HMA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HMA is a synthetic derivative of quinoline, which is a class of organic compounds known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by inhibiting the activity of enzymes involved in various biological processes. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. This compound has also been found to inhibit the activity of dihydroorotate dehydrogenase, an enzyme involved in pyrimidine biosynthesis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have suggested that this compound can induce apoptosis, a process of programmed cell death, in cancer cells. This compound has also been found to inhibit the growth of Plasmodium falciparum, the parasite responsible for causing malaria. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines, which play a crucial role in the development of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide is its broad-spectrum activity against various biological targets. This makes it a promising candidate for the development of novel therapeutics. However, the limitations of this compound include its low solubility and stability, which can affect its efficacy in vivo. In addition, the toxicity of this compound needs to be thoroughly evaluated before its clinical use.
Future Directions
There are several future directions for the research on N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide. One of the areas of interest is the development of this compound-based therapeutics for the treatment of cancer and malaria. The optimization of the synthesis method of this compound is also an area of research that can lead to the development of more potent derivatives. Furthermore, the elucidation of the mechanism of action of this compound can provide insights into the development of new drugs that target the same biological pathways.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications. The synthesis of this compound involves the reaction of 2-hydroxy-8-methylquinoline with 3-pyridinemethanol and acetic anhydride in the presence of a catalyst. This compound has been studied for its potential use as an anticancer agent, antimalarial agent, and anti-inflammatory agent. The mechanism of action of this compound is not fully understood, but studies have suggested that it exerts its pharmacological effects by inhibiting the activity of enzymes involved in various biological processes. This compound has several advantages, including its broad-spectrum activity against various biological targets, but also has limitations, including its low solubility and stability. The future directions for the research on this compound include the development of this compound-based therapeutics, optimization of the synthesis method, and elucidation of the mechanism of action.
Scientific Research Applications
N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-(3-pyridinylmethyl)acetamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anticancer agent, antimalarial agent, and anti-inflammatory agent. This compound has also been investigated for its ability to inhibit the growth of bacteria and viruses.
properties
IUPAC Name |
N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-(pyridin-3-ylmethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-13-5-3-7-16-9-17(19(24)21-18(13)16)12-22(14(2)23)11-15-6-4-8-20-10-15/h3-10H,11-12H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWPNNPWLCGPQDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(CC3=CN=CC=C3)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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